Cas no 25102-89-0 ((3-Methylbutan-2-yl)(1-phenylethyl)amine)

• Product Name: (3-Methylbutan-2-yl)(1-phenylethyl)amine
• CAS No: 25102-89-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 2932560
• PubChem ID: 11183124
• Update Time: 2025-05-20

(3-Methylbutan-2-yl)(1-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methylbutan-2-yl)(1-phenylethyl)amine
• 3-methyl-N-(1-phenylethyl)butan-2-amine
• N-(alpha-Methylbenzyl)-3-methylbutane-2-amine
• (3-Methylbutan-2-yl)(1-phenylethyl)amine

• Inchi： 1S/C13H21N/c1-10(2)11(3)14-12(4)13-8-6-5-7-9-13/h5-12,14H,1-4H3
• InChI Key： ZMZIQRWISWNDFB-UHFFFAOYSA-N
• SMILES： N(C(C)C1C=CC=CC=1)C(C)C(C)C

Computed Properties

• Exact Mass: 191.167399674 g/mol
• Monoisotopic Mass: 191.167399674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.31
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 249.4±9.0 °C at 760 mmHg
• Flash Point: 233.2±24.0 °C

(3-Methylbutan-2-yl)(1-phenylethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-Methylbutan-2-yl)(1-phenylethyl)amine

(3-Methylbutan-2-yl)(1-phenylethyl)amine: A Comprehensive Overview

(3-Methylbutan-2-yl)(1-phenylethyl)amine, also known by its CAS registry number CAS No. 25102-89-0, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structural properties, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. Recent studies have further illuminated its chemical behavior and functional versatility, making it a subject of intense research.

The molecular structure of (3-Methylbutan-2-yl)(1-phenylethyl)amine comprises a branched alkyl chain and an aromatic substituent, which contribute to its distinctive chemical reactivity. The presence of the phenylethyl group introduces aromaticity, enhancing its stability and electronic properties. This combination of structural elements makes the compound highly suitable for applications requiring both organic reactivity and aromatic stability. Researchers have explored its role in catalytic processes, where its amine functionality plays a pivotal role in facilitating various chemical transformations.

Recent advancements in computational chemistry have enabled detailed modeling of the electronic structure of CAS No. 25102-89-0. These studies reveal that the compound exhibits favorable electronic delocalization patterns, which enhance its ability to participate in conjugation reactions. Such insights have been instrumental in designing new synthetic pathways for complex organic molecules, particularly in the pharmaceutical industry.

In the context of drug discovery, (3-Methylbutan-2-yl)(1-phenylethyl)amine has shown promise as a building block for bioactive compounds. Its ability to form stable amine bonds makes it a valuable precursor for synthesizing APIs (Active Pharmaceutical Ingredients). Recent research has focused on optimizing its use in medicinal chemistry, where it serves as a key intermediate in the synthesis of novel drug candidates targeting various therapeutic areas.

Beyond pharmacology, this compound has found applications in polymer science. Its amine functionality enables it to act as a cross-linking agent or a monomer in polymer synthesis. Studies have demonstrated that polymers incorporating CAS No. 25102-89-0 exhibit improved mechanical properties and thermal stability, making them suitable for high-performance materials applications.

The environmental impact of (3-Methylbutan-2-yl)(1-phenylethyl)amine has also been a topic of recent research. Investigations into its biodegradation pathways and ecological effects are crucial for ensuring sustainable practices in its production and application. Findings indicate that under specific conditions, the compound can undergo efficient microbial degradation, reducing its environmental footprint.

In summary, (3-Methylbutan-2-yl)(1-phenylethyl)amine (CAS No. 25102-89-) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in understanding its behavior, position it as a key player in modern chemical research and industrial applications.